Cas no 1412260-92-4 ((1R)-1-(6-chloropyridin-3-yl)-2,2,2-trifluoroethan-1-ol)

• Product Name: (1R)-1-(6-chloropyridin-3-yl)-2,2,2-trifluoroethan-1-ol
• CAS No: 1412260-92-4
• MF: C₇H₅ClF₃NO
• MW: 211.568911314011
• CID: 6061954
• PubChem ID: 89065983
• Update Time: 2025-05-19

(1R)-1-(6-chloropyridin-3-yl)-2,2,2-trifluoroethan-1-ol Chemical and Physical Properties

Names and Identifiers

• (1R)-1-(6-chloropyridin-3-yl)-2,2,2-trifluoroethan-1-ol
• tube1176
• 3-Pyridinemethanol, 6-chloro-α-(trifluoromethyl)-, (αR)-
• SPONQQBDNAPFFT-ZCFIWIBFSA-N
• (1R)-1-(6-chloropyridin-3-yl)-2,2,2-trifluoroethanol
• 1412260-92-4
• (R)-1-(6-Chloropyridin-3-yl)-2,2,2-trifluoroethan-1-ol
• SCHEMBL13354846
• EN300-2005891

• Inchi： 1S/C7H5ClF3NO/c8-5-2-1-4(3-12-5)6(13)7(9,10)11/h1-3,6,13H/t6-/m1/s1
• InChI Key： SPONQQBDNAPFFT-ZCFIWIBFSA-N
• SMILES： C1=NC(Cl)=CC=C1[C@H](C(F)(F)F)O

Computed Properties

• Exact Mass: 211.0011760g/mol
• Monoisotopic Mass: 211.0011760g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 176
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 33.1Ų

Experimental Properties

• Density: 1.489±0.06 g/cm3(Predicted)
• Boiling Point: 291.8±40.0 °C(Predicted)
• pka: 10.61±0.20(Predicted)

Additional information on (1R)-1-(6-chloropyridin-3-yl)-2,2,2-trifluoroethan-1-ol

Comprehensive Overview of (1R)-1-(6-chloropyridin-3-yl)-2,2,2-trifluoroethan-1-ol (CAS No. 1412260-92-4)

The compound (1R)-1-(6-chloropyridin-3-yl)-2,2,2-trifluoroethan-1-ol (CAS No. 1412260-92-4) is a chiral fluorinated alcohol derivative with significant potential in pharmaceutical and agrochemical applications. Its unique structural features, including the 6-chloropyridin-3-yl moiety and the trifluoroethan-1-ol group, make it a valuable intermediate in the synthesis of bioactive molecules. Researchers and industry professionals are increasingly interested in this compound due to its stereoselective properties and compatibility with modern synthetic methodologies.

In recent years, the demand for fluorinated compounds has surged, driven by their enhanced metabolic stability and bioavailability. The presence of the trifluoromethyl group in (1R)-1-(6-chloropyridin-3-yl)-2,2,2-trifluoroethan-1-ol aligns with this trend, as it improves lipophilicity and resistance to enzymatic degradation. This compound is particularly relevant in the development of chiral building blocks for drug discovery, where enantiopure intermediates are critical for achieving desired pharmacological effects.

From a synthetic perspective, (1R)-1-(6-chloropyridin-3-yl)-2,2,2-trifluoroethan-1-ol can be prepared via asymmetric reduction of the corresponding ketone or through chiral resolution techniques. The 6-chloropyridine ring offers a versatile handle for further functionalization, enabling the creation of diverse derivatives. This flexibility is highly valued in medicinal chemistry, where structure-activity relationship (SAR) studies require access to structurally varied analogs.

The agrochemical industry also benefits from compounds like (1R)-1-(6-chloropyridin-3-yl)-2,2,2-trifluoroethan-1-ol, as fluorinated pyridine derivatives are known for their insecticidal and herbicidal activities. With growing concerns about sustainable agriculture and pest resistance, researchers are exploring novel modes of action, and this compound could play a role in next-generation crop protection agents.

Environmental and regulatory considerations are paramount when working with fluorinated compounds. The persistence and bioaccumulation of such molecules are under scrutiny, and (1R)-1-(6-chloropyridin-3-yl)-2,2,2-trifluoroethan-1-ol is no exception. However, its potential for low environmental impact due to selective degradation pathways makes it an attractive candidate for further development.

In the context of green chemistry, efforts are underway to optimize the synthesis of (1R)-1-(6-chloropyridin-3-yl)-2,2,2-trifluoroethan-1-ol using catalytic methods and renewable solvents. These advancements align with global initiatives to reduce the carbon footprint of chemical manufacturing. The compound's compatibility with flow chemistry and continuous processing further enhances its appeal for industrial-scale production.

Analytical characterization of (1R)-1-(6-chloropyridin-3-yl)-2,2,2-trifluoroethan-1-ol typically involves techniques such as NMR spectroscopy, HPLC, and mass spectrometry to confirm purity and enantiomeric excess. These methods are essential for ensuring the quality of the compound in research and commercial applications. Additionally, computational modeling studies can provide insights into its molecular interactions and conformational stability.

The future prospects for (1R)-1-(6-chloropyridin-3-yl)-2,2,2-trifluoroethan-1-ol are promising, with ongoing investigations into its utility as a pharmacophore in drug design and as a key intermediate in agrochemical synthesis. As the scientific community continues to explore its applications, this compound is likely to gain further attention in both academic and industrial settings.